Cas no 133415-16-4 (4-Thiazolecarboxylic acid, 2,5-diphenyl-, methyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 2,5-diphenyl-, methyl ester
• CAS No: 133415-16-4
• MF: C₁₇H₁₃NO₂S
• MW: 295.355623006821
• CID: 1232928
• Update Time: 2024-08-05

4-Thiazolecarboxylic acid, 2,5-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2,5-diphenyl-, methyl ester
• methyl 2,5-diphenylthiazole-4-carboxylate

• Inchi： 1S/C17H13NO2S/c1-20-17(19)14-15(12-8-4-2-5-9-12)21-16(18-14)13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key： IFEPBOJDYIEBOU-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)=C(C(OC)=O)N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 295.06679

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Melting Point: 90-91.5 °C(Solv: hexane (110-54-3))
• Boiling Point: 483.6±47.0 °C(Predicted)
• PSA: 39.19
• pka: -0.37±0.10(Predicted)